Cas no 56632-46-3 (5-(pyridin-3-yl)furan-2-carboxylic acid)

• Product Name: 5-(pyridin-3-yl)furan-2-carboxylic acid
• CAS No: 56632-46-3
• MF: C₁₀H₆ClNO₃
• MW: 223.612541675568
• MDL: MFCD07440007
• CID: 945704
• PubChem ID: 12737073
• Update Time: 2025-10-29

5-(pyridin-3-yl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(6-Chloropyridin-3-yl)-furan-2-carboxylic acid
• 5-(6-chloropyridin-3-yl)furan-2-carboxylic acid
• 5-(3-Pyridyl)-2-furancarbonsaeure
• 5-(3-pyridyl)-2-furoic acid
• 5-(3-Pyridyl)-furan-2-carbonsaeure
• 5-(6-CHLORO(PYRIDIN-3-YL))-FURAN-2-CARBOXYLIC ACID
• 5-(Pyridin-3-yl)furan-2-carboxylic acid
• 5-(pyridin-3-yl)furan-2-carboxylic acid

• MDL： MFCD07440007
• Inchi： 1S/C10H6ClNO3/c11-9-4-1-6(5-12-9)7-2-3-8(15-7)10(13)14/h1-5H,(H,13,14)
• InChI Key： XNXWHMGFBOBZRI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 223.00400

Experimental Properties

• PSA: 63.33000
• LogP: 2.69320

Additional information on 5-(pyridin-3-yl)furan-2-carboxylic acid

5-(Pyridin-3-yl)furan-2-carboxylic Acid: A Versatile Heterocyclic Compound with Emerging Applications

5-(Pyridin-3-yl)furan-2-carboxylic acid (CAS No. 56632-46-3) is an intriguing heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and diverse applications. As a furan-pyridine hybrid molecule, it combines the aromatic characteristics of both furan-2-carboxylic acid and pyridine-3-yl moieties, making it a valuable building block in pharmaceutical research and material science.

The compound's molecular structure features a furan ring substituted at the 2-position with a carboxylic acid group and at the 5-position with a pyridin-3-yl group. This particular arrangement creates a conjugated system that exhibits interesting electronic properties, which researchers are exploring for various applications. Recent studies have focused on its potential as a pharmacophore in drug design, particularly in the development of novel kinase inhibitors and anti-inflammatory agents.

In the pharmaceutical industry, 5-(pyridin-3-yl)furan-2-carboxylic acid derivatives have shown promise as intermediates for small molecule therapeutics. The presence of both nitrogen and oxygen heteroatoms in its structure allows for multiple hydrogen bonding interactions, making it particularly valuable in medicinal chemistry applications. Recent patent literature reveals growing interest in this compound class for targeting protein-protein interactions, a hot topic in contemporary drug discovery.

Beyond pharmaceuticals, this compound has found applications in material science as a precursor for organic electronic materials. Its π-conjugated system makes it suitable for developing novel organic semiconductors and photovoltaic materials, aligning with current research trends in sustainable energy solutions. Researchers are particularly interested in its potential for organic light-emitting diodes (OLEDs) and solar cell applications.

The synthesis of 5-(pyridin-3-yl)furan-2-carboxylic acid typically involves cross-coupling reactions between appropriately substituted furan and pyridine precursors. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research and development purposes. The growing demand for heterocyclic building blocks in drug discovery has led to increased commercial availability of this compound from specialty chemical suppliers.

From a structure-activity relationship perspective, the furan-carboxylic acid-pyridine triad offers unique opportunities for molecular modification. Medicinal chemists can readily derivatize the carboxylic acid group to create esters, amides, or other functional groups, while the pyridine nitrogen can participate in coordination chemistry or serve as a hydrogen bond acceptor. This versatility explains why searches for "furan-pyridine hybrid compounds" and "heterocyclic carboxylic acids" have increased significantly in scientific databases.

In analytical chemistry, 5-(pyridin-3-yl)furan-2-carboxylic acid exhibits characteristic UV-Vis absorption and fluorescence properties that make it useful as a molecular probe. Its distinct spectral signature allows for sensitive detection in complex matrices, which is valuable for bioanalytical applications. Recent studies have explored its use in fluorescence labeling and chemodosimeter development.

The compound's stability profile and physicochemical properties have been thoroughly characterized, with particular attention to its solubility characteristics and pH-dependent behavior. These properties are crucial for its formulation in various applications, especially in pharmaceutical development where drug-like properties are essential. The logP value and ionization constants of this compound make it particularly interesting for drug delivery research.

As research into privileged structures in medicinal chemistry continues to evolve, 5-(pyridin-3-yl)furan-2-carboxylic acid stands out as a promising scaffold. Its combination of hydrogen bond donors and acceptors, along with its planar aromatic system, makes it an attractive starting point for the design of targeted therapeutics. Current literature suggests growing interest in its application for neurological disorders and metabolic diseases.

From a commercial perspective, the market for specialty heterocyclic compounds like 5-(pyridin-3-yl)furan-2-carboxylic acid is expanding rapidly. The compound's CAS number (56632-46-3) serves as a unique identifier in chemical databases and procurement systems. Suppliers typically offer this compound in various purity grades, from research quantities to bulk scales, catering to the needs of both academic and industrial researchers.

Recent advancements in green chemistry have also impacted the production of this compound, with researchers developing more sustainable synthetic routes. The push for environmentally friendly synthesis of pharmaceutical intermediates has led to improved catalytic systems and solvent selection for its preparation. These developments align with the broader pharmaceutical industry's commitment to sustainable chemistry practices.

In conclusion, 5-(pyridin-3-yl)furan-2-carboxylic acid (CAS 56632-46-3) represents a fascinating case study in the value of heterocyclic chemistry. Its diverse applications span from drug discovery to advanced materials, reflecting the growing importance of multifunctional organic compounds in modern science. As research continues to uncover new properties and applications for this versatile molecule, its significance in both academic and industrial settings is likely to increase further.